Cas no 859070-61-4 (4-Acetamido-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid)

• Product Name: 4-Acetamido-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
• CAS No: 859070-61-4
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5653950
• PubChem ID: 165907873
• Update Time: 2025-06-08

4-Acetamido-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 859070-61-4
• EN300-28275788
• 4-acetamido-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
• 4-Acetamido-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid

• Inchi： 1S/C13H15NO3/c1-8(15)14-12-7-6-11(13(16)17)9-4-2-3-5-10(9)12/h6-7H,2-5H2,1H3,(H,14,15)(H,16,17)
• InChI Key： GMQIRGXWXFEOIA-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C2=C1CCCC2)NC(C)=O)=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-Acetamido-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid

Introduction to 4-Acetamido-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid (CAS No. 859070-61-4)

4-Acetamido-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 859070-61-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, belonging to the tetrahydronaphthalene class, exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and material science. The presence of an acetamide group and a carboxylic acid moiety makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of bioactive agents.

The structural motif of 4-Acetamido-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid consists of a partially hydrogenated naphthalene ring system modified with functional groups that enhance its reactivity and biological relevance. The acetamide substituent at the 4-position introduces a polar amide bond, which can participate in hydrogen bonding interactions, while the carboxylic acid group at the 1-position provides a site for further derivatization or salt formation. Such features make it an attractive candidate for drug design and optimization.

In recent years, there has been growing interest in the exploration of tetrahydronaphthalene derivatives due to their structural similarity to natural products and their potential pharmacological activity. For instance, studies have demonstrated that tetrahydronaphthalene scaffolds can mimic the binding pockets of enzymes and receptors, making them valuable starting points for developing enzyme inhibitors or receptor modulators. The specific configuration of 4-Acetamido-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid may contribute to its ability to interact with biological targets in a meaningful way.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. The carboxylic acid functionality allows for amide bond formation with various nucleophiles, including amines and alcohols, while the acetamide group can undergo further transformations such as hydrolysis or reduction. These reactivities make it a valuable building block for constructing peptidomimetics or other bioactive molecules that require precise structural control.

Recent advancements in computational chemistry have also highlighted the potential of 4-Acetamido-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid as a scaffold for drug discovery. Molecular modeling studies have suggested that this compound can adopt multiple conformations that may facilitate binding to biological targets. Additionally, its ability to form hydrogen bonds and engage in hydrophobic interactions positions it as a promising candidate for developing small-molecule inhibitors with high specificity and affinity.

The pharmaceutical industry has been particularly interested in exploring derivatives of tetrahydronaphthalene due to their reported biological activities. For example, certain tetrahydronaphthalene-based compounds have shown promise as kinase inhibitors or antiviral agents. While 4-Acetamido-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid itself may not exhibit direct biological activity at this stage, its structural features suggest that it could serve as a valuable intermediate in the synthesis of lead compounds with therapeutic potential.

In conclusion,4-Acetamido-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid (CAS No. 859070-61-4) represents an intriguing molecule with significant synthetic and pharmacological implications. Its unique structural features and reactivity profile make it a valuable tool for researchers in organic chemistry and pharmaceutical sciences. As further research continues to uncover new applications for this compound and its derivatives,4-Acetamido-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid is likely to play an increasingly important role in drug discovery and development efforts worldwide.